N,N'-bis(4-methoxyphenyl)-2-methyl-5-nitropyrimidine-4,6-diamine

• Molecular Formula: C19H19N5O4
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 4-N,6-N-bis(4-methoxyphenyl)-2-methyl-5-nitropyrimidine-4,6-diamine
• InChI: InChI=1S/C19H19N5O4/c1-12-20-18(22-13-4-8-15(27-2)9-5-13)17(24(25)26)19(21-12)23-14-6-10-16(28-3)11-7-14/h4-11H,1-3H3,(H2,20,21,22,23)
• InChI Key: SZKLSJUAZZQPMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C(=N1)NC2=CC=C(C=C2)OC)[N+](=O)[O-])NC3=CC=C(C=C3)OC

Description

N4,N6-BIS(4-METHOXYPHENYL)-2-METHYL-5-NITROPYRIMIDINE-4,6-DIAMINE is a complex organic compound with significant applications in various scientific fields. This compound is characterized by its pyrimidine core, substituted with methoxyphenyl groups and a nitro group, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N4,N6-BIS(4-METHOXYPHENYL)-2-METHYL-5-NITROPYRIMIDINE-4,6-DIAMINE typically involves multi-step organic reactionsCommon reagents used in these reactions include methoxybenzene, nitrobenzene, and various catalysts to facilitate the reactions under controlled conditions .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as recrystallization and chromatography to purify the final product .

Chemical Reactions Analysis

Types of Reactions

N4,N6-BIS(4-METHOXYPHENYL)-2-METHYL-5-NITROPYRIMIDINE-4,6-DIAMINE undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under specific conditions.

Reduction: The compound can be oxidized to form different derivatives.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas and catalysts such as palladium on carbon. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions include various derivatives of the original compound, which can have different functional groups substituted in place of the methoxy or nitro groups .

Scientific Research Applications

N4,N6-BIS(4-METHOXYPHENYL)-2-METHYL-5-NITROPYRIMIDINE-4,6-DIAMINE has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of N4,N6-BIS(4-METHOXYPHENYL)-2-METHYL-5-NITROPYRIMIDINE-4,6-DIAMINE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules .

Comparison with Similar Compounds

Similar Compounds

• N2,N4-bis(4-methoxyphenyl)-N6-[4-[5-(3-nitrophenyl)-4,5-dihydroisothiazol-3-yl]phenyl]-1,3,5-triazine-2,4,6-triamine
• N2-(4-Methoxyphenyl)-N4,N6-di-m-tolyl-1,3,5-triazine-2,4,6-triamine

Uniqueness

N4,N6-BIS(4-METHOXYPHENYL)-2-METHYL-5-NITROPYRIMIDINE-4,6-DIAMINE is unique due to its specific substitution pattern on the pyrimidine core, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .